(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 3-(furan-2-yl)-1H-pyrazole-5-carboxylate

• CAS RN: 1297612-82-8
• Molecular Formula: C20H15N3O6
• Molecular Weight: 393.355
• IUPAC Name: [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 3-(furan-2-yl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C20H15N3O6/c24-20(15-10-14(21-22-15)16-2-1-5-25-16)28-11-13-9-18(29-23-13)12-3-4-17-19(8-12)27-7-6-26-17/h1-5,8-10H,6-7,11H2,(H,21,22)
• InChI Key: VBTAHZSHIOXZEL-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=CC(=NO3)COC(=O)C4=CC(=NN4)C5=CC=CO5
• solubility: not available

Description

The compound “(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 3-(furan-2-yl)-1H-pyrazole-5-carboxylate” is a complex organic molecule. It contains several functional groups including an isoxazole ring, a dihydrobenzo[b][1,4]dioxin ring, a furan ring, and a pyrazole ring.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Studies on dibenzofuran derivatives and their synthesis reveal insights into the chemical properties and potential applications of similar compounds. For example, the synthesis and reactions of certain dibenzofuran derivatives have been explored, providing a basis for developing novel synthetic routes and compounds with potential applications in pharmaceuticals and materials science (Sasaki & Yoshioka, 1971). Similarly, the exploration of furan and pyrazole derivatives highlights potential in creating bioactive compounds with diverse therapeutic properties (Tsuji et al., 2003).

Biological Activities

• Research into compounds containing furan and pyrazole cores has shown that they can exhibit a range of biological activities, potentially making them useful in developing new drugs. For instance, certain furan and pyrazole derivatives have been identified with cysteinyl leukotriene receptor 2 antagonistic activity, suggesting applications in treating conditions like asthma and allergic rhinitis (Tsuji et al., 2003).

Material Science and Optical Properties

• The synthesis and properties of benzofuran and pyrazole derivatives also point towards applications in material sciences, particularly in the development of new materials with specific optical properties. For example, novel pyrazole and oxadiazole derivatives have been synthesized and their optical properties explored, indicating potential use in photonic devices and sensors (Jiang et al., 2012).